![molecular formula C12H9F3INO2 B8475356 4-(Iodomethyl)-5-methyl-2-[3-(trifluoromethoxy)phenyl]-1,3-oxazole CAS No. 501362-56-7](/img/structure/B8475356.png)
4-(Iodomethyl)-5-methyl-2-[3-(trifluoromethoxy)phenyl]-1,3-oxazole
Cat. No. B8475356
M. Wt: 383.10 g/mol
InChI Key: OJSUKGKXAPQITL-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US07872034B2
Procedure details
Analogously to the building block synthesis of 4-iodomethyl-5-phenyl-2-p-tolyloxazole, diacetylmonoxime and 3-trifluoromethoxybenzaldehyde gave 4-iodomethyl-5-methyl-2-(3-trifluoromethoxyphenyl)oxazole.
Name
4-iodomethyl-5-phenyl-2-p-tolyloxazole
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Identifiers
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REACTION_CXSMILES
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[I:1][CH2:2][C:3]1[N:4]=[C:5]([C:14]2[CH:19]=[CH:18][C:17](C)=[CH:16][CH:15]=2)[O:6][C:7]=1[C:8]1C=CC=CC=1.C/C(/C(C)=O)=N\O.[F:28][C:29]([F:40])([F:39])[O:30]C1C=C(C=CC=1)C=O>>[I:1][CH2:2][C:3]1[N:4]=[C:5]([C:14]2[CH:19]=[CH:18][CH:17]=[C:16]([O:30][C:29]([F:40])([F:39])[F:28])[CH:15]=2)[O:6][C:7]=1[CH3:8]
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Inputs
Step One
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Name
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4-iodomethyl-5-phenyl-2-p-tolyloxazole
|
|
Quantity
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0 (± 1) mol
|
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Type
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reactant
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Smiles
|
ICC=1N=C(OC1C1=CC=CC=C1)C1=CC=C(C=C1)C
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Name
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|
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Quantity
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0 (± 1) mol
|
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Type
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reactant
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Smiles
|
C/C(=N\O)/C(=O)C
|
|
Name
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|
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Quantity
|
0 (± 1) mol
|
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Type
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reactant
|
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Smiles
|
FC(OC=1C=C(C=O)C=CC1)(F)F
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Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Outcomes
Product
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Name
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|
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Type
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product
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Smiles
|
ICC=1N=C(OC1C)C1=CC(=CC=C1)OC(F)(F)F
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
